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For Researchers, Scientists, and Drug Development Professionals

Introduction

CC-90010, also known as Trotabresib, is a potent and reversible small-molecule inhibitor of the
Bromodomain and Extra-Terminal (BET) family of proteins, with high affinity for BRD4.[1] BET
proteins are epigenetic "readers” that bind to acetylated lysine residues on histones and other
proteins, playing a crucial role in the regulation of gene transcription.[1] By competitively
binding to the bromodomains of BET proteins, CC-90010 displaces them from chromatin,
leading to the inhibition of transcriptional programs that are critical for cancer cell proliferation
and survival.[1] Notably, CC-90010 has shown significant anti-proliferative activity in various
cancer models, including those for solid tumors and glioblastoma.[1]

Chromatin Immunoprecipitation (ChlP) is a powerful technique used to investigate the
interaction between proteins and DNA in the cell's natural context. This application note
provides a detailed protocol for performing a ChlP assay to study the effect of CC-90010 on the
chromatin occupancy of BRD4. The protocol is designed to be a comprehensive guide for
researchers interested in elucidating the molecular mechanisms of CC-90010 and other BET
inhibitors.

Signaling Pathway of CC-90010 Action

CC-90010 exerts its effects by disrupting the interaction between BRD4 and acetylated
histones on chromatin. This leads to the downregulation of key oncogenes such as MYC and
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anti-apoptotic genes like BCL2. The following diagram illustrates the simplified signaling
pathway affected by CC-90010.
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Caption: Mechanism of action of CC-90010 in inhibiting BRD4-mediated transcription.

Experimental Workflow

The following diagram outlines the major steps in the Chromatin Immunoprecipitation (ChIP)
protocol for assessing the effect of CC-90010 on BRD4 chromatin binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Chromatin
Immunoprecipitation (ChlIP) with CC-90010]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574583#chromatin-immunoprecipitation-chip-
protocol-with-cc-90010]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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